Cas no 865-77-0 (Perfluoroisononyl Iodide)

• Product Name: Perfluoroisononyl Iodide
• CAS No: 865-77-0
• MF: C₉F₁₉I
• MW: 595.970441818237
• CID: 725156
• PubChem ID: 70082
• Update Time: 2025-06-08

Perfluoroisononyl Iodide Chemical and Physical Properties

Names and Identifiers

• Octane,1,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-8-iodo-2-(trifluoromethyl)-
• 1,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-8-iodo-2-(trifluoromethyl)octane
• PERFLUOROISONONYL IODIDE
• 1-Iod-perfluoro-7-methyl-octan
• 2H,8H-hexadecafluoro-8-iodo-2-trifluoromethyl-octane
• 7-methylperfluorooctyl iodide
• EINECS 212-747-1
• PC6089A
• 865-77-0
• FT-0676304
• SCHEMBL3929314
• 1-Iodoperfluoro(7-methyloctane)
• DTXSID7061221
• Octane, 1,1,1,2,3,3,4,4,5,5,6,6,7,7,8,8-hexadecafluoro-8-iodo-2-(trifluoromethyl)-
• VRJGWRPPKVEMMR-UHFFFAOYSA-N
• PERFLUOROISONONYLIODIDE
• AKOS015852674
• CS-0459256
• NS00011175
• Perfluoroisononyl Iodide

• MDL： MFCD00153243
• Inchi： 1S/C9F19I/c10-1(7(21,22)23,8(24,25)26)2(11,12)3(13,14)4(15,16)5(17,18)6(19,20)9(27,28)29
• InChI Key： VRJGWRPPKVEMMR-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 595.87400
• Monoisotopic Mass: 595.87413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 190 °C
• PSA: 0.00000
• LogP: 7.02360
• Solubility: Not determined

Perfluoroisononyl Iodide Security Information

• Hazard Statement： Toxic
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：TOXIC
• Risk Phrases：R36/37/38

Additional information on Perfluoroisononyl Iodide

Perfluoroisononyl Iodide (CAS No. 865-77-0): An Overview and Recent Developments

Perfluoroisononyl Iodide (CAS No. 865-77-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in the areas of materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its fully fluorinated carbon backbone and a terminal iodine atom, which imparts it with distinct reactivity and stability profiles.

The structure of Perfluoroisononyl Iodide consists of a nine-carbon perfluorinated chain with an iodine atom attached to the terminal carbon. The presence of the iodine atom makes it a valuable reagent in organic synthesis, particularly for the introduction of perfluorinated groups into organic molecules. This property is crucial for the development of new materials with enhanced thermal stability, chemical resistance, and low surface energy.

Recent research has highlighted the potential of Perfluoroisononyl Iodide in the synthesis of advanced materials. For instance, a study published in the Journal of Materials Chemistry A demonstrated the use of this compound in the preparation of perfluorinated polymers with exceptional thermal stability and low dielectric constants. These polymers have found applications in electronic devices, coatings, and membranes due to their unique properties.

In the pharmaceutical industry, Perfluoroisononyl Iodide has shown promise as a reagent for the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy to improve the pharmacokinetic properties of drugs, such as their metabolic stability and bioavailability. A recent study in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a novel class of antiviral agents with improved efficacy against several viral strains.

The reactivity of Perfluoroisononyl Iodide has also been explored in various chemical transformations. One notable application is its use as a nucleophilic fluorinating agent in palladium-catalyzed cross-coupling reactions. A study published in Tetrahedron Letters demonstrated that this compound can efficiently introduce perfluorinated groups into aromatic and heteroaromatic substrates, expanding the scope of fluorination chemistry.

Safety and environmental considerations are crucial when handling Perfluoroisononyl Iodide. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety. The compound should be stored in a cool, dry place away from incompatible materials and sources of ignition. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure.

In conclusion, Perfluoroisononyl Iodide (CAS No. 865-77-0) is a versatile chemical compound with a wide range of applications in materials science, pharmaceuticals, and chemical synthesis. Its unique properties make it an invaluable reagent for researchers and scientists working on advanced materials and drug development. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in these fields.